Cas no 1955522-90-3 (7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride)

• Product Name: 7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride
• CAS No: 1955522-90-3
• MF: C₇H₁₅Cl₂FN₂
• MW: 217.111803293228
• CID: 5241408
• Update Time: 2026-03-08

7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride
• 7-fluoro-octahydropyrrolo[1,2-a]piperazinedihydrochloride
• Pyrrolo[1,2-a]pyrazine, 7-fluorooctahydro-, hydrochloride (1:2)
• 7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride

• Inchi： 1S/C7H13FN2.2ClH/c8-6-3-7-4-9-1-2-10(7)5-6;;/h6-7,9H,1-5H2;2*1H
• InChI Key： QEPKJBTUTOXIBN-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1CN2CCNCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 129
• Topological Polar Surface Area: 15.3

Additional information on 7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride

Comprehensive Overview of 7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride (CAS No. 1955522-90-3)

The compound 7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride (CAS No. 1955522-90-3) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolo[1,2-a]piperazine core and a fluorine substituent, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) therapeutics and enzyme modulation. The presence of fluorine enhances its metabolic stability and bioavailability, addressing key challenges in modern drug design.

In recent years, the demand for fluorinated piperazine derivatives has surged, driven by their role in developing novel antipsychotics, antidepressants, and neuroprotective agents. The 7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for blood-brain barrier penetration. These properties align with current trends in precision medicine, where researchers seek compounds with tailored pharmacokinetic profiles. Additionally, its dihydrochloride salt form ensures improved solubility, facilitating formulation studies.

The synthesis of CAS No. 1955522-90-3 involves multi-step organic transformations, including cyclization and fluorination reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, meeting stringent regulatory standards for preclinical studies. This compound’s stability under physiological conditions further underscores its utility in in vitro and in vivo assays.

From a commercial perspective, 7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride is gaining traction in contract research organizations (CROs) and academic labs. Its applications extend to fragment-based drug design (FBDD) and high-throughput screening (HTS), where it serves as a versatile scaffold. The growing interest in fluorine-containing bioactive molecules has also spurred collaborations between synthetic chemists and computational biologists to explore its binding affinities with therapeutic targets like GPCRs and kinases.

Environmental and safety considerations for handling CAS No. 1955522-90-3 adhere to standard laboratory protocols. While not classified as hazardous, proper storage in anhydrous conditions is recommended to maintain stability. The compound’s non-hygroscopic nature simplifies logistics, making it accessible for global research networks. As the pharmaceutical industry shifts toward sustainable practices, greener synthetic routes for such intermediates are under investigation, aligning with the principles of green chemistry.

Future research directions for 7-Fluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride may include structure-activity relationship (SAR) studies to refine its pharmacological properties. With the rise of AI-driven drug discovery, this compound could serve as a template for virtual screening campaigns. Its compatibility with click chemistry and bioorthogonal labeling techniques also opens avenues for imaging and diagnostic applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutics.